Cas no 2172448-34-7 ((4-tert-butylphenyl)methanesulfonyl fluoride)

• Product Name: (4-tert-butylphenyl)methanesulfonyl fluoride
• CAS No: 2172448-34-7
• MF: C₁₁H₁₅FO₂S
• MW: 230.299005746841
• CID: 6258573
• PubChem ID: 165522086
• Update Time: 2025-05-22

(4-tert-butylphenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (4-tert-butylphenyl)methanesulfonyl fluoride
• EN300-1450807
• 2172448-34-7

• Inchi： 1S/C11H15FO2S/c1-11(2,3)10-6-4-9(5-7-10)8-15(12,13)14/h4-7H,8H2,1-3H3
• InChI Key： PFHAJOSVVHEWSB-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)C(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 230.07767905g/mol
• Monoisotopic Mass: 230.07767905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Additional information on (4-tert-butylphenyl)methanesulfonyl fluoride

(4-tert-butylphenyl)methanesulfonyl fluoride: A Comprehensive Overview

(4-tert-butylphenyl)methanesulfonyl fluoride, also known by its CAS number 2172448-34-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a methanesulfonyl group with a 4-tert-butylphenyl moiety, making it a versatile building block for various applications.

The molecular structure of (4-tert-butylphenyl)methanesulfonyl fluoride consists of a sulfonamide group attached to a phenyl ring substituted with a bulky tert-butyl group. This substitution pattern imparts steric hindrance, which can influence the compound's reactivity and stability. The sulfonamide group, in particular, is known for its ability to act as an electron-withdrawing group, enhancing the electrophilicity of adjacent atoms and making the compound suitable for various nucleophilic substitutions.

Recent studies have highlighted the potential of (4-tert-butylphenyl)methanesulfonyl fluoride in drug design and development. Its ability to serve as an intermediate in the synthesis of bioactive compounds has been extensively explored. For instance, researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.

In addition to its role in pharmaceuticals, (4-tert-butylphenyl)methanesulfonyl fluoride has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices.

The synthesis of (4-tert-butylphenyl)methanesulfonyl fluoride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

From an environmental standpoint, understanding the degradation pathways and ecological impact of (4-tert-butylphenyl)methanesulfonyl fluoride is crucial. Studies have shown that under certain conditions, the compound undergoes hydrolysis to form less toxic byproducts, which is promising for its safe disposal and industrial use.

In conclusion, (4-tert-butylphenyl)methanesulfonyl fluoride stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and versatile reactivity continue to drive innovative research, positioning it as a key player in both academic and industrial settings.